Cas no 338393-25-2 ((3E,5E)-6-(Dimethylamino)-1,1,1-trifluoro-4-(4-fluoroanilino)-3,5-hexadien-2-one)

• Product Name: (3E,5E)-6-(Dimethylamino)-1,1,1-trifluoro-4-(4-fluoroanilino)-3,5-hexadien-2-one
• CAS No: 338393-25-2
• MDL: MFCD01568310
• CID: 4646788
• Update Time: 2025-10-29

(3E,5E)-6-(Dimethylamino)-1,1,1-trifluoro-4-(4-fluoroanilino)-3,5-hexadien-2-one Chemical and Physical Properties

Names and Identifiers

• (3E,5E)-6-(DIMETHYLAMINO)-1,1,1-TRIFLUORO-4-(4-FLUOROANILINO)-3,5-HEXADIEN-2-ONE
• (3E,5E)-6-(Dimethylamino)-1,1,1-trifluoro-4-(4-fluoroanilino)-3,5-hexadien-2-one

• MDL： MFCD01568310

Additional information on (3E,5E)-6-(Dimethylamino)-1,1,1-trifluoro-4-(4-fluoroanilino)-3,5-hexadien-2-one

Introduction to (3E,5E)-6-(Dimethylamino)-1,1,1-trifluoro-4-(4-fluoroanilino)-3,5-hexadien-2-one (CAS No. 338393-25-2)

The compound (3E,5E)-6-(Dimethylamino)-1,1,1-trifluoro-4-(4-fluoroanilino)-3,5-hexadien-2-one, identified by its CAS number 338393-25-2, represents a fascinating molecule with significant potential in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their unique structural features and biological activities. The presence of multiple functional groups, including dimethylamino, trifluoro, and fluoroanilino moieties, contributes to its complex reactivity and makes it a valuable candidate for further investigation.

In recent years, the exploration of novel compounds with enhanced pharmacological properties has been a cornerstone of medicinal chemistry. The structural framework of (3E,5E)-6-(Dimethylamino)-1,1,1-trifluoro-4-(4-fluoroanilino)-3,5-hexadien-2-one exhibits characteristics that are particularly relevant to the development of therapeutic agents. Specifically, the combination of a conjugated diene system with electron-withdrawing and electron-donating groups creates a molecular environment conducive to various biochemical interactions. This has led to its study in several contexts, including enzyme inhibition and modulation of signaling pathways.

One of the most intriguing aspects of this compound is its potential as a modulator of enzyme activity. The dimethylamino group is known to exhibit basic properties, which can facilitate interactions with acidic residues in enzymes. Meanwhile, the trifluoro substitution on the central carbon atom introduces fluorine atoms that can enhance binding affinity through halogen bonding and other non-covalent interactions. These features make it an attractive candidate for designing inhibitors targeting enzymes involved in critical biological processes.

The presence of the fluoroanilino moiety further enriches the structural diversity of this compound. Fluorinated aromatic rings are frequently incorporated into pharmaceuticals due to their ability to improve metabolic stability and binding affinity. In particular, the fluorine atoms can engage in specific interactions with biological targets, leading to enhanced efficacy and selectivity. This has prompted researchers to explore derivatives of this compound as potential leads for drug discovery.

In light of these properties, recent studies have focused on evaluating the biological activity of (3E,5E)-6-(Dimethylamino)-1,1,1-trifluoro-4-(4-fluoroanilino)-3,5-hexadien-2-one. Initial investigations have revealed promising results in terms of inhibitory effects on certain enzymes and receptors. For instance, preliminary data suggest that this compound may interact with enzymes involved in inflammation and pain pathways, making it a potential candidate for developing novel therapeutics in these areas. Additionally, its ability to modulate neurotransmitter receptors has also been explored, opening avenues for applications in central nervous system disorders.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules with high purity and yield. Modern techniques in organic synthesis allow for precise control over regioselectivity and stereoselectivity, ensuring that the desired isomers are obtained. This has been crucial in optimizing the pharmacological properties of derivatives like this one.

The role of computational chemistry in understanding the behavior of complex molecules cannot be overstated. Molecular modeling studies have been instrumental in predicting how (3E,5E)-6-(Dimethylamino)-1,1,1-trifluoro-4-(4-fluoroanilino)-3,5-hexadien-2-one interacts with biological targets at the atomic level. These simulations help identify key binding sites and provide insights into the mechanisms by which it exerts its effects. Such information is invaluable for guiding experimental efforts and designing more effective derivatives.

The development of novel pharmaceuticals often involves iterative processes where initial leads are optimized through structural modifications. The unique features of this compound make it a versatile scaffold for generating analogs with tailored properties. By strategically introducing or modifying functional groups such as hydroxyls or other heteroatoms, researchers can fine-tune its biological activity and pharmacokinetic profile. This approach has been successfully applied in other areas of drug discovery and holds promise for future applications.

The potential applications of this compound extend beyond traditional therapeutic areas. Its structural motifs are reminiscent of natural products that have shown efficacy in various biological contexts. Inspired by these findings, researchers are exploring its use as a starting point for discovering new bioactive molecules with applications ranging from agriculture to cosmetics.

In conclusion, (3E)<0xE2><0x82><0x96>,5E)<0xE2><0x82><0x96>-6-(Dimethylamino)-1,<0xE2><0x82><0x81>,<0xE2><0x82><0x81>,<0xE2><0x82><0x81>-trifluoro-4-(4-fluoroanilino)-3,<0xE2><0x82><0x96>,5-hexadien-2-one (CAS No.<0xE2><0x82><0x96>338393-25-2) represents a promising candidate for further research due to its unique structural features and potential biological activities. Its combination of functional groups offers opportunities for developing novel therapeutics targeting various diseases.
The ongoing exploration into its pharmacological properties underscores its significance as a molecular scaffold for drug discovery efforts.
Future studies will continue to elucidate its mechanisms of action and explore new applications across multiple disciplines.
This compound exemplifies how structural complexity can be leveraged to create molecules with tailored functionalities
Making it an exciting subject for continued investigation.